2-Cyclopropoxy-5-ethylbenzoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Cyclopropoxy-5-ethylbenzoic acid is a benzoic acid derivative featuring a cyclopropoxy group (-O-cyclopropyl) at the 2-position and an ethyl group (-CH2CH3) at the 5-position of the aromatic ring. The cyclopropoxy substituent introduces steric and electronic effects due to the strained cyclopropane ring, while the ethyl group contributes to lipophilicity.
Properties
Molecular Formula |
C12H14O3 |
|---|---|
Molecular Weight |
206.24 g/mol |
IUPAC Name |
2-cyclopropyloxy-5-ethylbenzoic acid |
InChI |
InChI=1S/C12H14O3/c1-2-8-3-6-11(15-9-4-5-9)10(7-8)12(13)14/h3,6-7,9H,2,4-5H2,1H3,(H,13,14) |
InChI Key |
OQLQHDIEMPSXNK-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC(=C(C=C1)OC2CC2)C(=O)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-5-ethylbenzoic acid typically involves the following steps:
Formation of the Cyclopropoxy Group: This can be achieved through the reaction of a suitable cyclopropyl halide with a phenolic compound under basic conditions.
Introduction of the Ethyl Group: The ethyl group can be introduced via Friedel-Crafts alkylation using ethyl chloride and a Lewis acid catalyst such as aluminum chloride.
Carboxylation: The final step involves the carboxylation of the aromatic ring, which can be done using carbon dioxide under high pressure and temperature in the presence of a suitable catalyst.
Industrial Production Methods: Industrial production of 2-Cyclopropoxy-5-ethylbenzoic acid may involve optimized versions of the above synthetic routes, focusing on maximizing yield and purity while minimizing costs and environmental impact.
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the ethyl group, leading to the formation of carboxylic acids.
Reduction: Reduction reactions can target the carboxyl group, converting it to an alcohol or aldehyde.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Reagents like bromine or nitric acid can be used for halogenation or nitration, respectively.
Major Products:
Oxidation: Formation of 2-Cyclopropoxy-5-ethylbenzoic acid derivatives with additional carboxyl groups.
Reduction: Formation of 2-Cyclopropoxy-5-ethylbenzyl alcohol or aldehyde.
Substitution: Formation of halogenated or nitrated derivatives of 2-Cyclopropoxy-5-ethylbenzoic acid.
Scientific Research Applications
2-Cyclopropoxy-5-ethylbenzoic acid has several applications in scientific research:
Chemistry: It serves as a building block for the synthesis of more complex organic molecules.
Biology: The compound can be used in studies involving enzyme interactions and metabolic pathways.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-Cyclopropoxy-5-ethylbenzoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropoxy group may play a role in binding to these targets, while the ethyl and carboxyl groups can influence the compound’s overall reactivity and stability. Detailed studies are required to elucidate the exact pathways and interactions involved.
Comparison with Similar Compounds
Table 1: Structural and Functional Comparison
*Estimates based on structural analogs due to lack of direct experimental data.
Key Findings:
Electronic Effects :
- The sulfonyl group (-SO2R) in the analogs introduces strong electron-withdrawing effects, significantly lowering the pKa (increased acidity) compared to the ethyl-substituted target compound. For example, the ethylsulfonyl analog has a pKa ~1.8–2.5, whereas 2-cyclopropoxy-5-ethylbenzoic acid is less acidic (pKa ~3.5–4.2) .
- The cyclopropylmethoxy group (-OCH2-cyclopropyl) in the analogs adds a methylene spacer, increasing steric bulk and slightly enhancing lipophilicity compared to the direct cyclopropoxy linkage in the target compound.
Biological and Industrial Relevance :
- Sulfonyl-containing analogs are often prioritized in drug discovery for their metabolic stability and hydrogen-bonding capacity, which enhance target binding. In contrast, the ethyl-substituted compound may exhibit better membrane permeability due to higher lipophilicity .
- Supplier data suggest greater commercial interest in the isopropylsulfonyl analog (6 suppliers) compared to the ethylsulfonyl variant (4 suppliers), possibly due to its balanced polarity and bulk .
However, introducing the strained cyclopropane ring requires specialized reagents (e.g., cyclopropanation agents), which may offset cost benefits.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
